Cas no 2172551-32-3 (1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172551-32-3
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5909761
• PubChem ID: 165876631
• Update Time: 2025-10-28

1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(dimethylamino)ethyl]-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172551-32-3
• EN300-1592964

• Inchi： 1S/C12H22N4O2/c1-9(2)5-6-10-11(12(17)18)13-14-16(10)8-7-15(3)4/h9H,5-8H2,1-4H3,(H,17,18)
• InChI Key： YBOIUKMVFLZNRT-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC(C)C)N(CCN(C)C)N=N1)=O

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172551-32-3)

1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172551-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including a dimethylamino side chain and a 3-methylbutyl substituent, contributes to its distinctive chemical properties and potential applications.

The 1H-1,2,3-triazole core of this molecule is a key feature that imparts remarkable stability and reactivity, making it a valuable scaffold for drug design. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 4-carboxylic acid group further enhances the compound's versatility, allowing for further functionalization and integration into more complex molecular architectures.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological profiles. The structural features of 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid make it an attractive candidate for investigating potential therapeutic applications. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of this compound is its potential in the development of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, and modulating these pathways can lead to significant therapeutic benefits. Preliminary studies have suggested that derivatives of triazole compounds may exhibit inhibitory effects on key inflammatory mediators such as cytokines and chemokines. The dimethylamino group in particular has been shown to enhance binding affinity to certain protein targets, potentially improving drug efficacy.

Additionally, the 3-methylbutyl substituent contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. By optimizing this aspect of the molecular structure, researchers aim to develop compounds that can achieve better bioavailability while minimizing off-target effects. This balance is crucial for translating preclinical findings into effective clinical treatments.

The synthesis of 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid presents unique challenges due to the complexity of its functional groups. However, advancements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled chemists to isolate high-purity samples for detailed characterization.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structural integrity of the compound. These methods provide detailed insights into the molecular environment, helping researchers understand how different parts of the molecule interact with each other and with external factors. Such information is critical for designing derivatives with improved properties.

In the context of drug discovery, computational modeling plays an increasingly important role in predicting the behavior of new compounds before they are synthesized. Molecular docking studies can simulate interactions between 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid and biological targets, providing valuable insights into potential binding modes and affinities. These virtual experiments can significantly reduce the time and cost associated with traditional trial-and-error approaches.

The potential applications of this compound extend beyond inflammation modulation. Researchers are also investigating its role in addressing metabolic disorders by targeting enzymes involved in glucose and lipid metabolism. The triazole core's ability to act as a hinge binder in protein-protein interactions makes it particularly suitable for disrupting pathological pathways associated with conditions such as diabetes and obesity.

Another area of interest is the use of 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules through techniques like semi-synthesis or total synthesis, researchers can create novel compounds with tailored pharmacological profiles. This approach leverages the known bioactivity of triazole derivatives while introducing new functionalities to enhance therapeutic efficacy.

The safety profile of any new compound is paramount before it can be considered for clinical use. While initial studies suggest that 1H-1H-dimethylethylmethylene-benzene (CAS No 217255132) exhibits promising biological activity without significant toxicity at moderate doses; further rigorous testing is required to establish its safety margins fully. This includes acute toxicity studies; chronic toxicity assessments; as well as evaluation regarding potential side effects or long-term health risks associated with repeated exposure